N-(2-cyanophenyl)-2-{[1-(2-phenylethyl)-1H-imidazol-2-yl]thio}acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-[1-(2-phenylethyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H18N4OS/c21-14-17-8-4-5-9-18(17)23-19(25)15-26-20-22-11-13-24(20)12-10-16-6-2-1-3-7-16/h1-9,11,13H,10,12,15H2,(H,23,25)
• InChI Key: AZDGRLSRUUOPJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C=CN=C2SCC(=O)NC3=CC=CC=C3C#N
• Molecular Formula: C20H18N4OS
• Molecular Weight: 362.4 g/mol

Description

N-(2-cyanophenyl)-2-{[1-(2-phenylethyl)-1H-imidazol-2-yl]thio}acetamide, also known as CP-47,497, is a synthetic cannabinoid compound that has gained attention in the scientific community due to its potential applications in medical research. It was first synthesized in the 1980s by Pfizer as part of their research into the endocannabinoid system.

Mechanism of Action

N-(2-cyanophenyl)-2-{[1-(2-phenylethyl)-1H-imidazol-2-yl]thio}acetamide binds to the CB1 receptor in a similar manner to THC, but with much higher affinity. This leads to the activation of the receptor and subsequent downstream signaling pathways. The exact mechanism of action is still being studied, but it is thought to involve the modulation of neurotransmitter release and ion channel activity.
Biochemical and Physiological Effects
N-(2-cyanophenyl)-2-{[1-(2-phenylethyl)-1H-imidazol-2-yl]thio}acetamide has been shown to have a range of biochemical and physiological effects, including the modulation of pain perception, appetite, and memory. It has also been shown to have potential anti-inflammatory and neuroprotective properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-cyanophenyl)-2-{[1-(2-phenylethyl)-1H-imidazol-2-yl]thio}acetamide is its high potency and selectivity for the CB1 receptor. This allows researchers to selectively activate this receptor without the psychoactive effects of THC. However, its high potency also means that caution must be taken when handling and using the compound, as even small amounts can have significant effects. Additionally, the use of synthetic cannabinoids in research is still a relatively new field, and more studies are needed to fully understand their effects.

Future Directions

There are many potential future directions for research involving N-(2-cyanophenyl)-2-{[1-(2-phenylethyl)-1H-imidazol-2-yl]thio}acetamide and other synthetic cannabinoids. One area of interest is the development of novel therapeutics for conditions such as chronic pain, epilepsy, and neurodegenerative diseases. Additionally, further studies are needed to fully understand the effects of synthetic cannabinoids on the endocannabinoid system and their potential for abuse.

Scientific Research Applications

N-(2-cyanophenyl)-2-{[1-(2-phenylethyl)-1H-imidazol-2-yl]thio}acetamide has been used extensively in scientific research as a tool to study the endocannabinoid system. It acts as a potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of THC in cannabis. By selectively activating this receptor, researchers can study the effects of the endocannabinoid system on various physiological processes.